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Compound of Interest

Compound Name: 3-(3-Thienyl)-I-alanine

Cat. No.: B1269739

Technical Guide: 3-(3-Thienyl)-L-alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3-(3-Thienyl)-L-alanine, a
non-proteinogenic amino acid used in various research applications, including peptide
synthesis and drug design. This document presents the Chemical Abstracts Service (CAS)
number and molecular weight in a clear, tabular format and illustrates the relationship between
these key identifiers.

Physicochemical Data

The fundamental properties of 3-(3-Thienyl)-L-alanine are summarized below. These values
are critical for experimental design, compound sourcing, and regulatory documentation.
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Identifier Value Citations

Chemical Name 3-(3-Thienyl)-L-alanine [1112113114]

(S)-2-Amino-3-(thiophen-3-
Synonyms yl)propanoic acid, L-3- [1112][31[4]
Thienylalanine

CAS Number 3685-51-6 [1112]131[4]
Molecular Formula C7HoNO:2S [11[2]13]14]
Molecular Weight 171.22 g/mol [2][3][4]

Note: The related compound, 3-(3-Thienyl)-DL-alanine (a racemic mixture), has a different CAS
number: 3685-48-1.[5]

Compound Identification Workflow

The following diagram illustrates the logical flow for identifying and characterizing 3-(3-
Thienyl)-L-alanine based on its nomenclature and fundamental properties.

Compound Identification
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Caption: Logical relationship between compound name and key identifiers.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of 3-(3-Thienyl)-L-alanine are
typically proprietary to chemical suppliers or are published in peer-reviewed scientific literature.
For researchers requiring specific experimental methodologies, it is recommended to consult
scientific databases such as SciFinder, Reaxys, or Google Scholar using the CAS number
(3685-51-6) for precise search results. Safety Data Sheets (SDS) provided by suppliers also
offer crucial information regarding handling, storage, and disposal, which should be reviewed
prior to any experimental work.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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